Cas no 1806960-63-3 (3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806960-63-3
• MF: C₈H₂Cl₂F₂N₂O
• MW: 251.01708650589
• CID: 4868796
• Update Time: 2025-06-14

3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C8H2Cl2F2N2O/c9-4-1-3(2-13)5(8(11)12)14-6(4)7(10)15/h1,8H
• InChI Key： XQGPGRQKDUAMPS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(F)F)=NC=1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride

Comprehensive Analysis of 3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806960-63-3)

3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS No. 1806960-63-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-cyano-difluoromethyl substitution pattern, has garnered attention for its potential as a key intermediate in the synthesis of bioactive molecules. Its molecular structure combines reactive carbonyl chloride and cyano functionalities, making it a versatile building block for heterocyclic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride has surged due to their role in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in its difluoromethyl group, which enhances metabolic stability and bioavailability in target compounds. This aligns with the growing trend of precision agriculture and sustainable drug design, where efficiency and environmental impact are critical considerations.

The compound’s CAS No. 1806960-63-3 is frequently searched in scientific databases, reflecting its relevance in high-value chemical synthesis. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity and structural integrity. Its stability under controlled conditions makes it suitable for multi-step organic reactions, particularly in cross-coupling and nucleophilic substitution processes.

From an industrial perspective, 3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride is often discussed in the context of green chemistry innovations. Manufacturers are exploring solvent-free or low-waste synthetic routes to produce this compound, addressing the sustainability concerns of modern chemical production. This resonates with the broader industry shift toward eco-friendly synthesis and reduced carbon footprint methodologies.

Another notable application of this compound lies in material science, where its pyridine core serves as a precursor for functionalized polymers and coordination complexes. Its ability to act as a ligand or reactive moiety has been investigated for advanced catalysis and electronic materials. These interdisciplinary applications highlight its versatility beyond traditional chemical domains.

For researchers seeking custom synthesis or bulk procurement of CAS No. 1806960-63-3, quality control remains a top priority. Reputable suppliers emphasize batch-to-batch consistency and provide detailed analytical certificates to ensure compliance with international standards. The compound’s handling typically requires anhydrous conditions due to the reactivity of its carbonyl chloride group, underscoring the importance of proper storage protocols.

In summary, 3-Chloro-5-cyano-6-(difluoromethyl)pyridine-2-carbonyl chloride represents a critical tool for modern chemical innovation. Its structural features and functional groups enable diverse applications, from agrochemical development to advanced material engineering. As research continues to uncover new uses for this compound, its role in cutting-edge science is expected to expand further.